Cas no 1343864-38-9 (2-Azaspiro[4.4]nonane-4-carboxylic acid)

2-Azaspiro[4.4]nonane-4-carboxylic acid is a spirocyclic compound featuring a unique structural motif combining a nitrogen-containing azaspiro framework with a carboxylic acid functional group. This bicyclic structure imparts rigidity and conformational constraints, making it a valuable intermediate in medicinal chemistry and drug discovery. Its spirocyclic core enhances binding selectivity and metabolic stability, particularly in the design of protease inhibitors and receptor modulators. The carboxylic acid moiety allows for further derivatization, facilitating its incorporation into peptides or small-molecule scaffolds. This compound is particularly useful in the synthesis of bioactive molecules targeting neurological and cardiovascular diseases, where its structural properties can improve pharmacokinetic profiles.

2-Azaspiro[4.4]nonane-4-carboxylic acid structure

1343864-38-9 structure

Product Name:2-Azaspiro[4.4]nonane-4-carboxylic acid

CAS No:1343864-38-9

MF:C₉H₁₅NO₂

MW:169.220902681351

MDL:MFCD19610384

CID:2359401

PubChem ID:20705208

Update Time:2025-05-28

2-Azaspiro[4.4]nonane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Aza-spiro[4.4]nonane-4-carboxylic acid
- 2-azaspiro[4.4]nonane-4-carboxylic acid
- 2-Aza-spiro4.4nonane-4-carboxylic acid
- 2-Aza-spiro[4.4nonane-4-carboxylic acid
- 1343864-38-9
- DB-192402
- SB32929
- CS-0271648
- S11320
- EN300-147383
- MFCD19610384
- F1907-0920
- AKOS013255392
- 2-azaspiro[4.4]nonane-4-carboxylicacid
- 2-Azaspiro[4.4]nonane-4-carboxylic acid
- MDL： MFCD19610384
- Inchi： 1S/C9H15NO2/c11-8(12)7-5-10-6-9(7)3-1-2-4-9/h7,10H,1-6H2,(H,11,12)
- InChI Key： DMFMLGZCITVPRB-UHFFFAOYSA-N
- SMILES： OC(C1CNCC21CCCC2)=O

Computed Properties

Exact Mass: 169.110278721g/mol
Monoisotopic Mass: 169.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3
XLogP3: -1.5

2-Azaspiro[4.4]nonane-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A192791-100mg	2-azaspiro[4.4]nonane-4-carboxylic acid	1343864-38-9		100mg	$ 115.00	2022-06-08
TRC	A192791-500mg	2-azaspiro[4.4]nonane-4-carboxylic acid	1343864-38-9		500mg	$ 435.00	2022-06-08
TRC	A192791-1g	2-azaspiro[4.4]nonane-4-carboxylic acid	1343864-38-9		1g	$ 660.00	2022-06-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415-1g	2-Aza-spiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	1g	5919.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415-5g	2-Aza-spiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	5g	23490.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415-500mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	500mg	3383.69CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415-250mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	250mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415-100mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	100mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415-50mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	50mg	1161.82CNY	2021-05-07
Alichem	A289000383-100mg	2-Azaspiro[4.4]nonane-4-carboxylic acid	1343864-38-9	97%	100mg	446.25 USD	2021-06-15